Cas no 130497-33-5 (2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride)

• Product Name: 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride
• CAS No: 130497-33-5
• MF: C₁₈H₂₅Cl₃N₂O
• MW: 391.762902021408
• CID: 138312
• PubChem ID: 11315337
• Update Time: 2025-05-22

2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride
• 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)-piperidin-1-yl)ethanone hydrochloride
• BRL 52537 HYDROCHLORIDE
• Ethanone,2-(3,4-dichlorophenyl)-1-[2-(1-pyrrolidinylmethyl)-1-piperidinyl]-
• 2-(3,4-dichlorophenyl)-1-[2-(pyrrolidin-1-ylmethyl)piperidin-1-yl]ethanone,hydrochloride
• BRL 52537
• BRL-52537
• BRL-52537A
• BRL 52537 HCl
• (2S)-1-[(3,4-Dichlorophenyl)acetyl]-2-(1-pyrrolidinylmethyl)piperidine
• 1-[(2S)-2α-(Pyrrolizinomethyl)piperidino]-2-(3,4-dichlorophenyl)ethanone
• 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylMethyl)piperidin-1-yl)ethanone
• (+/-)-1-(3,4-DICHLOROPHENYL)ACETYL-2-(1-PYRROLINDINYL)-METHYLPIPERIDINE HCL
• (+/-)-1-(3,4-DICHLOROPHENYL)ACETYL-2-(1-PYRROLIDINYL)METHYLPIPERIDINE HYDROCHLORIDE
• DTXSID801017610
• 2-(3,4-dichlorophenyl)-1-[2-(pyrrolidin-1-ylmethyl)piperidin-1-yl]ethanone;hydrochloride
• 2-(3,4-dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethan-1-one hydrochloride
• EU-0101141
• SR-01000076141
• BRL 52537 (hydrochloride)
• A888735
• Brl52537HCl
• NCGC00094407-01
• SMR000326905
• 112282-24-3
• 2-(3 pound not4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride
• AKOS015910291
• BRL 52537;BRL52537
• HY-101079
• 2-(3,4-DICHLOROPHENYL)-1-(2-(PYRROLIDIN-1-YLMETHYL)PIPERIDIN-1-YL)ETHANONE HCL
• SCHEMBL8435659
• BRL-52537 hydrochloride;BRL52537 hydrochloride
• B 5559
• DS-1689
• SR-01000076141-1
• 130497-33-5
• BCP09315
• J-005817
• BCP21081
• BRL-52537 hydrochloride
• SR-01000076141-3
• 2-(3,4-dichlorophenyl)-1-{2-[(pyrrolidin-1-yl)methyl]piperidin-1-yl}ethan-1-one hydrochloride
• A910300
• NCGC00261826-01
• CHEMBL1256835
• LP01141
• CS-0020790
• MLS002153457
• Tox21_501141
• DB-301736
• GLXC-01935
• DA-51398
• 2-(3,4-DICHLOROPHENYL)-1-[2-(PYRROLIDIN-1-YLMETHYL)PIPERIDIN-1-YL]ETHANONE HYDROCHLORIDE
• BRL-52537 hydrochloride; BRL52537 hydrochloride

• MDL： MFCD18253576
• Inchi： 1S/C18H24Cl2N2O.ClH/c19-16-7-6-14(11-17(16)20)12-18(23)22-10-2-1-5-15(22)13-21-8-3-4-9-21;/h6-7,11,15H,1-5,8-10,12-13H2;1H
• InChI Key： NGVLSOWJSUUYDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(N1CCCCC1CN1CCCC1)=O)Cl.Cl

Computed Properties

• Exact Mass: 390.10300
• Monoisotopic Mass: 390.103247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 23.55000
• LogP: 4.69060

2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride

2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride: A Comprehensive Overview

The compound with CAS No. 130497-33-5, known as 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dichlorophenyl group, a pyrrolidine moiety, and a piperidine ring system. The presence of these structural elements contributes to its unique chemical properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of dichlorophenyl substituents in modulating the pharmacokinetic profiles of bioactive molecules. The dichlorophenyl group in this compound is particularly notable for its ability to enhance lipophilicity, which is crucial for improving the absorption and bioavailability of drugs. Furthermore, the integration of a pyrrolidine ring into the structure introduces additional flexibility and hydrogen bonding capabilities, which are essential for optimizing molecular interactions with biological targets.

The piperidine component of this compound plays a pivotal role in stabilizing the overall structure and enhancing its chemical stability. Piperidine derivatives are well-known for their ability to form stable amine bonds, which are critical in various biochemical reactions. In this case, the piperidine ring is further modified by a pyrrolidin-1-ylmethyl substituent, creating a unique environment that may facilitate interactions with specific protein targets or enzymes.

One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring the use of such complex structures in developing novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and infectious disorders. For instance, studies have shown that compounds with similar structural features can inhibit key enzymes involved in cellular signaling pathways, making them promising candidates for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The combination of dichlorophenyl, pyrrolidine, and piperidine groups creates a molecule with unique electronic properties that could be exploited in the development of advanced materials such as semiconductors or sensors. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such molecules with greater accuracy, paving the way for innovative applications in this field.

From a synthetic standpoint, the preparation of 2-(3,4-Dichlorophenyl)-1-(2-(pyrrolidin-1-ylmethyl)piperidin-1-yl)ethanone hydrochloride involves a series of intricate organic reactions. These include nucleophilic substitutions, condensation reactions, and hydrogenation steps that require precise control over reaction conditions to ensure high yields and product purity. The synthesis process also highlights the importance of protecting groups and stereochemical considerations in constructing complex molecular architectures.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability compared to the free base form. This property makes it easier to formulate into various dosage forms such as tablets or injections, which are critical for delivering therapeutic agents effectively.

Looking ahead, ongoing research into this compound is expected to uncover new insights into its biological activity and potential therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this molecule from the laboratory into clinical practice. As our understanding of its molecular mechanisms continues to grow, so too will its significance in advancing modern medicine.